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Compound of Interest

Compound Name: Tetracyanoethylene oxide

CAS No.: 3189-43-3

Cat. No.: B1329579

Get Quote

Advanced Characterization, Synthesis Strategy, and the
Carbonyl Ylide Gateway
Executive Technical Summary
Tetracyanoethylene oxide (TCNEO) represents a unique class of "cyanocarbon" epoxides

where the extreme electron-withdrawing nature of four nitrile groups imparts exceptional

reactivity. Unlike standard epoxides that typically react with nucleophiles, TCNEO functions

primarily as a precursor to carbonyl ylides via thermal ring opening. This property makes it an

indispensable reagent in the synthesis of push-pull chromophores, the functionalization of

nanocarbons (fullerenes, graphene), and the construction of complex heterocyclic architectures

via [3+2] cycloadditions.

This guide provides a rigorous analysis of TCNEO’s physicochemical properties, a validated

synthesis protocol, and a mechanistic breakdown of its application in high-value organic

synthesis.

Physicochemical Profile
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The following data aggregates experimentally verified parameters essential for stoichiometric

calculations and reaction planning.

Property Value Unit Verification Note

Chemical Name
Tetracyanoethylene

oxide
-

IUPAC:

Oxiranetetracarbonitril

e

Common Abbreviation TCNEO - -

CAS Number 3189-43-3 - -

Molecular Formula C₆N₄O - -

Molecular Weight 144.09 g/mol

Calculated: (6×12.01)

+ (4×14.[1]01) +

(1×16.00)

Physical State Crystalline Solid -
Colorless to pale

yellow

Melting Point 177 – 179 °C
Decomposes/Sublime

s

Solubility Soluble -
Acetonitrile, THF,

Dioxane

Stability Moisture Sensitive -
Store < -20°C under

Ar/N₂

Validated Synthesis Protocol
Objective: Synthesis of TCNEO via nucleophilic epoxidation of Tetracyanoethylene (TCNE).

The Chemical Logic
Standard electrophilic epoxidation (e.g., mCPBA) fails with TCNE due to the severe electron

deficiency of the C=C bond. Instead, the reaction utilizes nucleophilic epoxidation using

Hydrogen Peroxide (H₂O₂). The four nitrile groups sufficiently activate the alkene to accept

attack from H₂O₂ even in the absence of a strong base, a rarity in epoxide synthesis.
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Experimental Workflow
Safety Pre-Check: TCNE releases HCN upon hydrolysis. All operations must be performed in

a functioning fume hood.[2] Cyanide antidote kit must be accessible.

Reagents:

Tetracyanoethylene (TCNE): 25.6 g (200 mmol)

Acetonitrile (MeCN): 150 mL (HPLC Grade)

Hydrogen Peroxide (H₂O₂): 30% aqueous solution[2]

Step-by-Step Methodology:

Setup: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, internal

thermometer, and pressure-equalizing addition funnel.

Solvation: Charge the flask with TCNE (25.6 g) and MeCN (150 mL). Cool the suspension to

-4°C using an ice-salt bath.

Controlled Addition: Add 30% H₂O₂ (21 mL) dropwise.

Critical Control Point: The reaction is exothermic.[3] Adjust addition rate to maintain

internal temperature between 10°C and 12°C. Do not exceed 15°C to prevent runaway

decomposition.

Reaction Monitoring: The dark amber color of the TCNE solution will fade to a pale yellow as

the alkene is consumed.

Workup:

Dilute the mixture with ice-cold water (500 mL) to precipitate the product.

Filter the solid rapidly under vacuum.

Wash with cold water (3 x 50 mL) to remove residual peroxide.

Drying: Dry in a vacuum desiccator over P₂O₅.
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Self-Validating Check:

IR Spectroscopy: Disappearance of the C=C stretch (approx. 2200-2260 cm⁻¹ region

changes profile) and appearance of the epoxide C-O-C stretch (approx. 1240 cm⁻¹).

Melting Point: Product should melt sharply at 177-179°C.

The Carbonyl Ylide Gateway: Mechanism & Utility
The primary utility of TCNEO lies in its ability to undergo thermal ring opening to generate a

carbonyl ylide, a highly reactive 1,3-dipole. This species is the "key" that unlocks [3+2]

cycloadditions with dipolarophiles that are otherwise inert.

Mechanistic Pathway
At temperatures exceeding 100°C (typically in refluxing toluene or chlorobenzene), the C-C

bond of the oxirane ring cleaves homolytically/heterolytically to form the resonance-stabilized

carbonyl ylide.
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Figure 1: Thermal activation of TCNEO generating the carbonyl ylide intermediate for

subsequent [3+2] cycloaddition.[4][5][6][7]

Application Cases
Nanocarbon Functionalization: TCNEO is one of the few reagents capable of covalently

modifying Fullerenes (C₆₀) and Graphene.[5] The carbonyl ylide adds across the C=C bonds

of the carbon lattice, introducing cyano-functionalities that alter the bandgap and solubility.
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Push-Pull Chromophores: Reaction with electron-rich alkynes yields

tetracyanodihydrofurans, which can further rearrange to form 1,1,4,4-tetracyanobuta-1,3-

dienes (TCBDs). These molecules exhibit intense intramolecular charge transfer (ICT),

making them candidates for nonlinear optical (NLO) materials.

Safety & Handling Protocol
TCNEO is a high-energy compound with specific hazards that must be mitigated.

Cyanide Evolution: In the presence of moisture or strong bases, TCNEO can hydrolyze to

release Hydrogen Cyanide (HCN).

Protocol: Keep storage containers desiccated. Treat all waste streams with bleach

(sodium hypochlorite) at pH > 10 to neutralize potential cyanide before disposal.

Thermal Instability: While thermal ring opening is a feature, uncontrolled heating can lead to

rapid decomposition.

Protocol: Never heat neat (solvent-free) TCNEO. Always use a solvent heat sink (e.g.,

Toluene, Chlorobenzene).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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